Cas no 37220-90-9 (Magnesium lithium silicate)

• Product Name: Magnesium lithium silicate
• CAS No: 37220-90-9
• MF: Li₂Mg₂O₉Si₃
• MW: 290.743103981018
• CID: 922082
• PubChem ID: 169872
• Update Time: 2025-05-24

Magnesium lithium silicate Chemical and Physical Properties

Names and Identifiers

• dilithium,dimagnesium,dioxido(oxo)silane
• lithium magnesium oxosilanediolate (2:2:3)
• Magnesium lithium silicate
• silanediolate, 1-oxo-, lithium magnesium salt (1:1:1)
• Hectorite
• LITHIUM MAGNESIUM SILICATE
• Barasym IBH
• Silicic acid, lithium magnesium salt
• dilithium;dimagnesium;dioxido(oxo)silane
• 37220-90-9
• EINECS 253-408-8
• IPGANOYOHAODGA-UHFFFAOYSA-N

• Inchi： 1S/2Li.2Mg.3O3Si/c;;;;3*1-4(2)3/q2*+1;2*+2;3*-2
• InChI Key： IPGANOYOHAODGA-UHFFFAOYSA-N
• SMILES： [Si](=O)([O-])[O-].[Si](=O)([O-])[O-].[Si](=O)([O-])[O-].[Mg+2].[Mg+2].[Li+].[Li+]

Computed Properties

• Exact Mass: 289.887103
• Monoisotopic Mass: 289.887103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 189.57000
• LogP: -2.21160

Additional information on Magnesium lithium silicate

Exploring Magnesium Lithium Silicate (CAS No. 37220-90-9): Properties, Applications, and Innovations

Magnesium lithium silicate (CAS No. 37220-90-9) is a versatile inorganic compound gaining attention in industries ranging from cosmetics to advanced materials. Its unique blend of magnesium, lithium, and silicate ions offers exceptional thermal stability, adsorption capacity, and compatibility with organic matrices. As sustainability and multifunctional additives dominate global trends, this compound aligns with demands for eco-friendly alternatives in skincare, coatings, and ceramics.

In cosmetics, magnesium lithium silicate is prized for its oil-absorbing and texture-enhancing properties. Brands leverage its ability to mattify skin without clogging pores, addressing consumer searches like "non-comedogenic mineral ingredients" or "natural oil control solutions." Its CAS No. 37220-90-9 ensures regulatory compliance, a key concern for formulators seeking safe, traceable ingredients. Recent studies also explore its role in UV protection, tapping into the booming market for "mineral-based sunscreen additives."

Material science applications highlight its thermal resistance, making it suitable for high-temperature ceramics and fire-retardant coatings. Researchers investigating "lightweight composite materials" or "green construction additives" find value in its low density and reinforcement capabilities. The lithium component enhances ionic conductivity, sparking interest in solid-state battery research—a hotspot amid the EV revolution.

Environmental considerations further boost its appeal. Unlike synthetic polymers, magnesium lithium silicate is biodegradable and mined with lower carbon footprints. This answers Google Trends queries like "sustainable mineral alternatives for plastics" or "eco-friendly fillers." Manufacturers increasingly adopt it to meet ESG goals while maintaining performance.

Innovation continues as nano-scale magnesium lithium silicate emerges. Its increased surface area improves drug delivery efficiency in pharmaceuticals, aligning with searches for "biocompatible carrier materials." Patent filings reveal novel hybrids with graphene for flexible electronics, addressing demands in "wearable sensor materials."

Quality control remains critical. Analytical techniques like XRD and FTIR verify the purity of CAS No. 37220-90-9, ensuring batch consistency—a priority for industrial buyers searching "reliable silicate suppliers." Regulatory databases confirm its GRAS status in specific applications, a frequent query among compliance officers.

In summary, magnesium lithium silicate bridges traditional uses with cutting-edge innovations. Its multifunctionality responds to diverse search intents, from "cosmetic rheology modifiers" to "energy storage materials," making it a compound of growing interdisciplinary relevance.